Cas no 2551-72-6 (Bis(1-(2-phenylethyl)guanidine) sulfuric acid)

• Product Name: Bis(1-(2-phenylethyl)guanidine) sulfuric acid
• CAS No: 2551-72-6
• MF: C₁₈H₂₈N₆O₄S
• MW: 424.517722129822
• CID: 913861
• PubChem ID: 44193846
• Update Time: 2025-10-31

Bis(1-(2-phenylethyl)guanidine) sulfuric acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-phenylethyl)guanidine,sulfuric acid
• 1-Phenethylguanidine hemisulfate
• 2-(2-phenylethyl)guanidine
• AGN-PC-00MAHR
• NSC29221
• NSC71268
• Phenaethyl-guanidin, Sulfat
• phenethyl-guanidine, sulfate
• sulfuric Acid
• SureCN5461636
• Bis(1-(2-phenylethyl)guanidine) sulfuric acid
• BS-3485
• 2551-72-6
• MFCD00035581
• bis(N-(2-phenylethyl)guanidine);sulfuricacid
• 2-phenylethylguanidine hemisulfate
• KXSOPULWBBJOOF-UHFFFAOYSA-N
• bis(N-(2-phenylethyl)guanidine); sulfuric acid
• 1-(2-Phenylethyl)guanidine sulfate (2:1)
• CAA55172
• AKOS025146443

• Inchi： 1S/2C9H13N3.H2O4S/c2*10-9(11)12-7-6-8-4-2-1-3-5-8;1-5(2,3)4/h2*1-5H,6-7H2,(H4,10,11,12);(H2,1,2,3,4)
• InChI Key： KXSOPULWBBJOOF-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.N(=C(/N)\N)/CCC1C=CC=CC=1.N(=C(/N)\N)/CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 261.07800
• Monoisotopic Mass: 424.18927457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 225
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 212Ų

Experimental Properties

• PSA: 144.88000
• LogP: 2.33110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Organic sulfuric acids

Additional information on Bis(1-(2-phenylethyl)guanidine) sulfuric acid

Comprehensive Overview of 2-(2-Phenylethyl)guanidine Sulfate (CAS No. 2551-72-6): Properties, Applications, and Market Insights

2-(2-Phenylethyl)guanidine sulfate (CAS No. 2551-72-6) is a specialized organic compound with a unique chemical structure that combines a guanidine moiety with a phenylethyl group. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, biochemical studies, and material science. The molecular formula of this compound is C₉H₁₃N₃·H₂SO₄, and it typically appears as a white to off-white crystalline powder under standard conditions.

The guanidine sulfate derivative exhibits several interesting chemical properties that make it valuable for research purposes. With a molecular weight of 279.31 g/mol, this compound demonstrates good solubility in water and polar organic solvents, while being less soluble in non-polar solvents. Researchers have noted that the phenylethylguanidine sulfate structure provides unique electronic and steric characteristics that influence its reactivity and binding properties. These features have led to investigations into its potential as a building block for more complex molecules in medicinal chemistry.

In pharmaceutical research, 2-(2-phenylethyl)guanidine sulfate has been studied for its potential biological activities. The guanidine functional group is known to participate in hydrogen bonding interactions, which is crucial for molecular recognition processes in biological systems. Current research trends focus on exploring its derivatives as potential modulators of various biological targets. The compound's structural features make it particularly interesting for developing novel therapeutic agents, especially in neurological and cardiovascular research areas.

The synthesis of CAS 2551-72-6 typically involves the reaction of 2-phenylethylamine with cyanamide followed by treatment with sulfuric acid. This synthetic route has been optimized over time to improve yield and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods for such guanidine-based compounds, addressing growing concerns about sustainable chemical production.

Analytical characterization of 2-(2-phenylethyl)guanidine sulfuric acid salt employs various techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structure and purity, which are critical parameters for research applications. The compound's stability under different conditions has been thoroughly investigated, with studies showing good thermal stability up to certain temperatures.

In material science, the phenylethyl guanidine sulfate structure has shown promise as a component in advanced materials. Its ability to form stable complexes with various metal ions has been explored for creating novel coordination polymers and supramolecular assemblies. These materials have potential applications in catalysis, sensing technologies, and as functional components in electronic devices.

The global market for specialized guanidine derivatives like 2551-72-6 has shown steady growth, driven by increasing research activities in pharmaceutical and material science sectors. Market analysts note particular demand from North America and Asia-Pacific regions, where biotechnology and pharmaceutical industries are expanding rapidly. The compound's price and availability fluctuate based on raw material costs and production capacity.

Quality control standards for 2-(2-phenylethyl)guanidine sulfate are stringent, especially for research-grade material. Reputable suppliers typically provide certificates of analysis that include purity assessments (often ≥98% by HPLC), residual solvent content, and heavy metal specifications. These quality parameters are crucial for ensuring reproducible results in sensitive applications.

Storage and handling recommendations for CAS 2551-72-6 emphasize keeping the compound in a cool, dry environment, protected from light and moisture. While not classified as hazardous under standard conditions, proper laboratory practices should always be followed when working with this chemical. The compound's shelf life can extend to several years when stored appropriately in sealed containers.

Recent scientific literature has highlighted novel research directions involving 2-(2-phenylethyl)guanidine sulfate. These include its potential use as a template for molecular imprinting polymers, investigations into its spectroscopic properties, and studies on its behavior in various solvent systems. Such fundamental research contributes to a deeper understanding of structure-property relationships in similar compounds.

Regulatory aspects concerning phenylethylguanidine sulfuric acid salt vary by region but generally fall under standard chemical regulations rather than specialized controls. Researchers and commercial users should consult local regulations regarding transportation, storage, and disposal requirements. The compound's environmental fate and ecotoxicological profile continue to be subjects of ongoing study.

Future prospects for 2-(2-phenylethyl)guanidine sulfate appear promising, with potential applications emerging in areas such as drug discovery, materials engineering, and analytical chemistry. The compound's versatility as a chemical building block ensures continued interest from both academic and industrial researchers. Advances in synthetic methodology and analytical techniques will likely reveal new opportunities for this interesting molecule.

For researchers considering working with 2551-72-6, it's important to consult recent literature and technical data sheets to understand its full range of properties and potential applications. The compound represents an interesting case study in how relatively simple molecular modifications can lead to substances with diverse potential uses across multiple scientific disciplines.